Cas no 1805177-46-1 (3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methylpyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methylpyridine
• CAS No: 1805177-46-1
• MF: C₈H₇BrF₃N
• MW: 254.047091722488
• CID: 4806163
• Update Time: 2025-10-29

3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methylpyridine

• Inchi： 1S/C8H7BrF3N/c1-4-2-6(10)5(3-9)7(13-4)8(11)12/h2,8H,3H2,1H3
• InChI Key： NRZHZHNAHKYBCD-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C)N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methylpyridine

3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methylpyridine: A Comprehensive Overview

The compound 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methylpyridine (CAS No. 1805177-46-1) is a highly specialized organic molecule belonging to the pyridine family. This compound is characterized by its unique substitution pattern, which includes a bromomethyl group at position 3, a difluoromethyl group at position 2, a fluoro group at position 4, and a methyl group at position 6. These substituents contribute to its distinct chemical properties, making it a valuable compound in various fields of research and application.

Pyridine derivatives, such as 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methylpyridine, have been extensively studied due to their potential in medicinal chemistry, agrochemicals, and materials science. The presence of halogen atoms (bromo and fluoro) in the molecule enhances its reactivity and selectivity in various chemical reactions. Recent studies have highlighted the role of such compounds in the development of novel pharmaceutical agents, particularly in the design of kinase inhibitors and other enzyme-targeting molecules.

The synthesis of 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methylpyridine involves a series of carefully controlled reactions, including nucleophilic substitution, electrophilic substitution, and halogenation processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The use of advanced catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of its production.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. For instance, recent findings suggest that derivatives of 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methylpyridine can serve as building blocks for constructing complex heterocyclic frameworks. These frameworks are essential in drug discovery programs targeting diseases such as cancer, inflammation, and infectious disorders.

In addition to its role in medicinal chemistry, 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methylpyridine has shown potential in agrochemical research. Its ability to interact with specific biological targets makes it a candidate for developing new classes of pesticides and herbicides. Researchers are actively exploring its efficacy against various pests and weeds while ensuring minimal environmental impact.

The physical and chemical properties of this compound have also been thoroughly investigated. Its melting point, boiling point, solubility, and stability under different conditions are well-documented, providing researchers with critical data for handling and storage. Advanced spectroscopic techniques, such as NMR and IR spectroscopy, have been employed to confirm its structure and purity.

Recent advancements in computational chemistry have further enhanced our understanding of 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methylpyridine's molecular behavior. Quantum mechanical calculations have provided insights into its electronic structure, reactivity patterns, and potential interactions with biological systems. These computational studies complement experimental findings, offering a holistic view of the compound's properties.

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methylpyridine (CAS No. 1805177-46-1) is a versatile compound with significant potential across multiple disciplines. Its unique substitution pattern, combined with recent research advancements, positions it as a valuable tool in drug discovery, agrochemical development, and materials science. Continued exploration into its properties and applications will undoubtedly unlock new opportunities for innovation in these fields.